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Compound of Interest

Compound Name: 2-(3-Methylphenyl)pyrrolidine

Cat. No.: B1306825 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety, handling, and

available Material Safety Data Sheet (MSDS) information for 2-(3-Methylphenyl)pyrrolidine
(CAS No. 72216-05-8). Due to the limited availability of a complete, experimentally verified

MSDS for this specific compound, this guide incorporates data from supplier information and

infers potential hazards and handling protocols based on the well-documented profiles of the

parent compound, pyrrolidine, and other N-substituted pyrrolidines. All inferred information is

explicitly noted.

Chemical and Physical Properties
2-(3-Methylphenyl)pyrrolidine is a substituted pyrrolidine with a methylphenyl group at the 2-

position. While extensive experimental data is not publicly available, some key properties have

been identified or predicted.
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Property Value Source

CAS Number 72216-05-8 [1][2][3][4][5]

Molecular Formula C₁₁H₁₅N [1][2][3][4]

Molecular Weight 161.24 g/mol [1][3][4]

Boiling Point (Predicted) 256.7 ± 19.0 °C [6]

Density (Predicted) 0.975 ± 0.06 g/cm³ [6]

pKa (Predicted) 10.21 ± 0.10 [6]

Purity ≥95% [1]

Hazard Identification and GHS Classification
Based on available supplier information, 2-(3-Methylphenyl)pyrrolidine is classified with the

following GHS hazard statements.

GHS Hazard Statement Description

H302 Harmful if swallowed.[7][8][9][10]

H319 Causes serious eye irritation.[7][8][11]

H412
Harmful to aquatic life with long lasting effects.

[7][8][10][11]

The GHS pictograms associated with these hazards would likely include an exclamation mark

for "Harmful" and potentially no pictogram for the environmental hazard, depending on the

regulatory jurisdiction.

Below is a logical diagram illustrating the relationship between the compound and its identified

hazards.
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Figure 1: Hazard Identification for 2-(3-Methylphenyl)pyrrolidine
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Figure 1: Hazard Identification for 2-(3-Methylphenyl)pyrrolidine

Handling and Storage
Proper handling and storage procedures are critical to ensure the safety of laboratory

personnel and the integrity of the compound. The following protocols are based on general best

practices for handling hazardous chemicals and specific recommendations for pyrrolidine

derivatives.

Storage:

Temperature: Store in a cool, dry, and well-ventilated area, with some suppliers

recommending refrigeration at 2-8°C.

Atmosphere: Store under an inert atmosphere (e.g., nitrogen or argon) to prevent

degradation.

Light: Keep in a dark place, as the compound may be light-sensitive.

Containers: Keep containers tightly closed to prevent moisture contamination and leakage.

Handling:

Use only in a well-ventilated area, preferably within a chemical fume hood.

Avoid contact with skin, eyes, and clothing.
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Do not breathe vapor or mist.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in areas where this chemical is handled or stored.

The following workflow diagram outlines the essential steps for safely handling hazardous

chemicals like 2-(3-Methylphenyl)pyrrolidine in a laboratory setting.
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Figure 2: General Laboratory Safety Workflow
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Figure 2: General Laboratory Safety Workflow
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Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling 2-(3-
Methylphenyl)pyrrolidine.

PPE Type Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield.

Protects against splashes and

eye irritation (H319).

Hand Protection
Chemically resistant gloves

(e.g., nitrile, neoprene).
Prevents skin contact.

Skin and Body Protection
Laboratory coat, long pants,

and closed-toe shoes.
Minimizes skin exposure.

Respiratory Protection

Use in a fume hood. If

ventilation is inadequate, a

NIOSH-approved respirator

may be necessary.

Prevents inhalation of harmful

vapors.

First Aid Measures
In case of exposure, follow these first aid procedures and seek immediate medical attention.

If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a poison center or

doctor/physician if you feel unwell.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[12]

If on Skin: Remove immediately all contaminated clothing. Rinse skin with water/shower.

If Inhaled: Remove person to fresh air and keep comfortable for breathing.

Fire Fighting Measures
While specific flammability data for 2-(3-Methylphenyl)pyrrolidine is unavailable, the parent

compound, pyrrolidine, is a flammable liquid.[12][13] Therefore, it is prudent to treat this
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compound as potentially flammable.

Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), alcohol-resistant

foam, or water spray.

Unsuitable Extinguishing Media: A direct water jet may spread the fire.

Hazards from Combustion: May produce toxic fumes of carbon monoxide, carbon dioxide,

and nitrogen oxides.

Firefighter Protection: Wear self-contained breathing apparatus (SCBA) and full protective

gear.

Accidental Release Measures
In the event of a spill, follow these procedures:

Evacuate the Area: Remove all personnel from the affected area.

Ensure Ventilation: Work in a well-ventilated area or fume hood.

Contain the Spill: Use an inert absorbent material (e.g., sand, vermiculite) to contain the spill.

Collect the Spill: Carefully collect the absorbed material into a sealed container for proper

disposal.

Decontaminate the Area: Clean the spill area thoroughly with a suitable solvent and then with

soap and water.

Personal Protection: Wear appropriate PPE during the entire cleanup process.

Toxicological Information
Detailed toxicological studies on 2-(3-Methylphenyl)pyrrolidine are not readily available. The

"Harmful if swallowed" (H302) classification suggests a moderate level of acute oral toxicity.

The "Causes serious eye irritation" (H319) classification indicates that direct contact with the

eyes can cause significant damage. The toxicity profile of N-substituted pyrrolidines can vary

widely depending on the nature of the substituent. Some pyrrolidine derivatives have shown a
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range of biological activities and toxicities, including developmental and reproductive toxicity in

animal studies for compounds like N-methyl-2-pyrrolidone.[14][15] Therefore, it is crucial to

handle 2-(3-Methylphenyl)pyrrolidine with care and to minimize all routes of exposure.

Ecological Information
The hazard statement "Harmful to aquatic life with long lasting effects" (H412) indicates that

this compound may cause long-term adverse effects in the aquatic environment.[10] Therefore,

it is imperative to prevent its release into drains, soil, or waterways. All waste containing this

compound should be collected and disposed of as hazardous chemical waste in accordance

with local, state, and federal regulations.

Disposal Considerations
Dispose of unused material and contaminated waste in a licensed hazardous waste disposal

facility. Do not allow the material to enter drains or waterways. Follow all applicable

environmental regulations.

Disclaimer: This guide is intended for informational purposes only and is based on currently

available data. It is not a substitute for a comprehensive Material Safety Data Sheet (MSDS)

provided by the manufacturer. Users should always consult the most current MSDS for the

specific product they are handling and adhere to all applicable safety regulations and best

practices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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